Cas no 133845-00-8 (6-Benzofurancarboxylic acid, 2-methyl-, methyl ester)

• Product Name: 6-Benzofurancarboxylic acid, 2-methyl-, methyl ester
• CAS No: 133845-00-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1234011
• PubChem ID: 15062259
• Update Time: 2025-04-20

6-Benzofurancarboxylic acid, 2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzofurancarboxylic acid, 2-methyl-, methyl ester
• SCHEMBL6090295
• DB-158255
• DTXSID401217511
• 133845-00-8
• methyl 2-methylbenzofuran-6-carboxylate

• Inchi： 1S/C11H10O3/c1-7-5-8-3-4-9(11(12)13-2)6-10(8)14-7/h3-6H,1-2H3
• InChI Key： JXWQABFXFAAOKX-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4Ų